Cas no 2741296-19-3 (N-[[(1R,2R)-2-(1-Methylpyrazol-4-yl)cyclopropyl]methyl]cyclopropanamine)

N-[[(1R,2R)-2-(1-Methylpyrazol-4-yl)cyclopropyl]methyl]cyclopropanamine structure
2741296-19-3 structure
Product Name:N-[[(1R,2R)-2-(1-Methylpyrazol-4-yl)cyclopropyl]methyl]cyclopropanamine
CAS No:2741296-19-3
MF:C11H17N3
MW:191.272782087326
CID:6163054
PubChem ID:137942717
Update Time:2025-07-21

N-[[(1R,2R)-2-(1-Methylpyrazol-4-yl)cyclopropyl]methyl]cyclopropanamine Chemical and Physical Properties

Names and Identifiers

    • N-[[(1R,2R)-2-(1-Methylpyrazol-4-yl)cyclopropyl]methyl]cyclopropanamine
    • EN300-6740890
    • rac-N-{[(1R,2R)-2-(1-methyl-1H-pyrazol-4-yl)cyclopropyl]methyl}cyclopropanamine
    • 2741296-19-3
    • 2287238-12-2
    • Inchi: 1S/C11H17N3/c1-14-7-9(6-13-14)11-4-8(11)5-12-10-2-3-10/h6-8,10-12H,2-5H2,1H3/t8-,11+/m0/s1
    • InChI Key: MMUNACSUPDAGOW-GZMMTYOYSA-N
    • SMILES: N(C1CC1)C[C@@H]1C[C@H]1C1C=NN(C)C=1

Computed Properties

  • Exact Mass: 191.142247555g/mol
  • Monoisotopic Mass: 191.142247555g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 4
  • Complexity: 215
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 2
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.8
  • Topological Polar Surface Area: 29.8Ų

N-[[(1R,2R)-2-(1-Methylpyrazol-4-yl)cyclopropyl]methyl]cyclopropanamine Pricemore >>

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N-[[(1R,2R)-2-(1-Methylpyrazol-4-yl)cyclopropyl]methyl]cyclopropanamine Related Literature

Additional information on N-[[(1R,2R)-2-(1-Methylpyrazol-4-yl)cyclopropyl]methyl]cyclopropanamine

Research Brief on N-[[(1R,2R)-2-(1-Methylpyrazol-4-yl)cyclopropyl]methyl]cyclopropanamine (CAS: 2741296-19-3)

N-[[(1R,2R)-2-(1-Methylpyrazol-4-yl)cyclopropyl]methyl]cyclopropanamine (CAS: 2741296-19-3) is a novel small molecule compound that has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This compound, characterized by its unique cyclopropylamine scaffold and methylpyrazole moiety, has shown promising potential as a modulator of various biological targets. Recent studies have focused on its synthesis, pharmacological properties, and therapeutic applications, particularly in the context of central nervous system (CNS) disorders and inflammatory diseases.

The synthesis of N-[[(1R,2R)-2-(1-Methylpyrazol-4-yl)cyclopropyl]methyl]cyclopropanamine involves a multi-step process that emphasizes stereochemical control to achieve the desired (1R,2R) configuration. Recent advancements in asymmetric synthesis techniques have improved the yield and purity of this compound, making it more accessible for preclinical and clinical studies. The compound's structural features, including the cyclopropyl and pyrazole rings, contribute to its stability and bioavailability, which are critical factors for drug development.

Pharmacological evaluations of N-[[(1R,2R)-2-(1-Methylpyrazol-4-yl)cyclopropyl]methyl]cyclopropanamine have revealed its activity as a potent and selective ligand for certain G protein-coupled receptors (GPCRs). In particular, it has shown high affinity for receptors involved in neurotransmitter regulation, suggesting potential applications in treating depression, anxiety, and other mood disorders. Additionally, preliminary in vitro and in vivo studies indicate that this compound may possess anti-inflammatory properties, possibly through modulation of cytokine production and immune cell activation.

Recent preclinical studies have further explored the therapeutic potential of N-[[(1R,2R)-2-(1-Methylpyrazol-4-yl)cyclopropyl]methyl]cyclopropanamine in animal models of neurodegenerative diseases. For instance, in a murine model of Parkinson's disease, the compound demonstrated neuroprotective effects by reducing oxidative stress and improving motor function. These findings are supported by mechanistic studies that highlight its ability to cross the blood-brain barrier and exert its effects within the CNS.

Despite these promising results, challenges remain in the development of N-[[(1R,2R)-2-(1-Methylpyrazol-4-yl)cyclopropyl]methyl]cyclopropanamine as a therapeutic agent. Issues such as optimal dosing, long-term safety, and potential off-target effects need to be addressed through rigorous clinical trials. Current research efforts are also focused on identifying potential drug-drug interactions and optimizing the compound's pharmacokinetic profile to enhance its efficacy and reduce adverse effects.

In conclusion, N-[[(1R,2R)-2-(1-Methylpyrazol-4-yl)cyclopropyl]methyl]cyclopropanamine (CAS: 2741296-19-3) represents a promising candidate for the treatment of CNS and inflammatory disorders. Its unique chemical structure and pharmacological profile make it a valuable subject of ongoing research. Future studies will likely focus on advancing this compound through clinical development and exploring its full therapeutic potential in human patients.

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